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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
guanidine carbonate in a laboratory setting. Adherence to these guidelines is crucial for
ensuring a safe working environment and preventing accidental exposure or injury.

Hazard Identification and Classification

Guanidine carbonate is classified as a hazardous substance. It is harmful if swallowed, causes
skin irritation, and can lead to serious eye irritation.[1][2][3][4] Inhalation of dust may also cause
respiratory tract irritation.[1][2][4]

GHS Hazard Statements:

e H302: Harmful if swallowed.[1][4]

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

o H335: May cause respiratory irritation.[1][4]
Hazard Pictogram:

e GHSO07: Exclamation Mark[1]
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Signal Word:

e Warning[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of guanidine carbonate is essential for

safe handling and storage.

Property Value Reference
Appearance White crystalline powder [1112]5]
Molecular Formula C3H12N603 [5]
Molecular Mass 180.17 g/mol [1][5]

Solubility in Water

500 g/L (at 30°C)

[6]

Approximately 11.7

pH . [5]

(416g/gallon at 68°F)
] ] Decomposes at approximately

Melting Point [5]
374°F (190°C)

Flash Point 197°C (386.6°F) [2]
Stable under normal

Stability conditions.[1][5] Tends to

absorb humidity.[5]

Exposure Controls and Personal Protection

To minimize the risk of exposure, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls

e Ventilation: Use in a well-ventilated area.[1][2] Local exhaust ventilation is recommended to

control airborne concentrations.[7]
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o Eyewash and Safety Shower: Facilities storing or using guanidine carbonate should be

equipped with an eyewash station and a safety shower.[2][7]

Personal Protective Equipment (PPE)

References

PPE Type

Specifications

Eye/Face Protection

Chemical safety goggles or
glasses conforming to EN166
or OSHA 29 CFR 1910.133.

[1](216]

Skin Protection

Protective gloves and
appropriate protective clothing

to prevent skin exposure.

[1](216]

Respiratory Protection

In case of inadequate
ventilation or dust formation,
wear a NIOSH/MSHA or
European Standard EN 149

approved respirator.

[11(2]3][6]

Safe Handling and Storage Procedures

Proper handling and storage practices are critical to prevent accidents and maintain the

integrity of the chemical.

Handling

¢ Avoid contact with skin and eyes.[1][2]

Do not breathe dust or vapors.[1][2]

Minimize dust generation and accumulation.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where guanidine carbonate is handled.[1][5]

Storage
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Store in a cool, dry, well-ventilated place.[1][2][8]

Keep containers tightly closed when not in use.[1][2]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[7]

Avoid exposure to direct sunlight and extreme temperatures.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol References

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact _ [1][2]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Immediately wash skin with
plenty of soap and water for at
least 15 minutes while
Skin Contact removing contaminated [11[2][3]
clothing and shoes. Seek
medical attention if irritation

persists.

Do NOT induce vomiting.
Rinse mouth with water. If the
person is conscious and alert,

) give 2-4 cupfuls of milk or

Ingestion ] ) [1112119]

water to drink. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give
Inhalation artificial respiration. If [1112]

breathing is difficult, give

oxygen. Seek medical

attention.

Fire Fighting and Accidental Release Measures
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Fire Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][5][9][10]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]

» Special Hazards: Thermal decomposition can produce toxic fumes of nitrogen oxides (NOXx),
carbon monoxide (CO), carbon dioxide (CO2), and ammonia (NH3).[3][5][9][10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][5][7][9]

Accidental Release Measures

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with skin and eyes.[1][5][9]

e Environmental Precautions: Prevent product from entering drains or waterways.[1][5][9]

» Methods for Cleaning Up: Sweep up or shovel spilled material into a suitable, labeled
container for disposal. Avoid generating dust.[1][5][9]

Experimental Protocols: Safety and Handling
Workflow

The following diagram illustrates the logical workflow for the safe handling of guanidine
carbonate in a laboratory setting.
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Caption: Logical workflow for safe handling of guanidine carbonate.
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Disposal Considerations

Dispose of guanidine carbonate and its container in accordance with local, regional, national,
and international regulations.[1] It is recommended to contact a licensed professional waste
disposal service.[4] Avoid release to the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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